

Dehydrocorydaline phenotypic switching VSMC comparison other regulators

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dehydrocorydaline

CAS No.: 30045-16-0

Cat. No.: S601093

Get Quote

Comparison of VSMC Phenotypic Switching Regulators

Regulator Name	Type / Origin	Primary Molecular Target / Pathway	Key Experimental Findings	Proposed Therapeutic Potential
----------------	---------------	------------------------------------	---------------------------	--------------------------------

| **Dehydrocorydaline (DHC)** [1] [2] | Alkaloid (from *Rhizoma Corydalis*) | Upregulates **Spta1** (Spectrin alpha, erythrocytic 1) | • ↑ Contractile markers (α -SMA, SM-MHC, Calponin, SM22 α) in rat VSMCs [1] • Inhibited PDGF-BB-induced VSMC proliferation & migration [1] • Reduced plaque size & macrophage infiltration in *Apoe*^{-/-} mice [1] | Atherosclerosis [1] [2] | | **COMP** [3] | Extracellular Matrix Protein | Interacts with **Prohibitin 2** in mitochondria | • Maintains mitochondrial OXPHOS [3] • COMP deficiency → VSMC dedifferentiation & ↑ neointima formation in injured rat carotid arteries [3] | Vascular restenosis, Atherosclerosis [3] | | **KLF4** [4] | Transcription Factor | Binds GC elements near CA_TG boxes; promotes dedifferentiation | • Induced by PDGF; key driver of phenotypic switching [4] • Knockdown prevents downregulation of contractile markers [4] | Intimal hyperplasia, Atherosclerosis [4] | | **TET2** [4] | Epigenetic Regulator | DNA demethylation; acts upstream of MYOCD/SRF and KLF4 | • Influences chromatin accessibility at contractile/synthetic gene promoters [4] | Atherosclerosis [4] | | **MiR-143/-145** [4] [5] | MicroRNA | Post-transcriptional regulation; targets KLF4, MYOCD | • Drives transition to differentiated phenotype [5] • Controls vascular neointimal lesion formation [4] | Proliferative vascular diseases [4] |

Detailed Experimental Data and Protocols

For researchers looking to replicate or build upon these findings, here is a summary of the key experimental methodologies.

Dehydrocorydaline (DHC)


- **In Vitro Model:** Primary rat VSMCs were isolated from the aortic tunica media of male Sprague-Dawley rats [1].
- **Treatment:** Cells were treated with DHC in a time- and dose-dependent manner. To induce dedifferentiation, VSMCs were stimulated with Platelet-Derived Growth Factor-BB (PDGF-BB, 20 ng/mL) [1].
- **Key Assays:**
 - **Phenotype Markers:** mRNA and protein levels of contractile markers (α -SMA, SM-MHC, Calponin, SM22 α) were measured via RT-qPCR and Western Blot [1].
 - **Functional Assays:** Proliferation was assessed via cell counting and CCK-8 assay; migration was also evaluated [1].
 - **Mechanism:** RNA sequencing identified Spta1 upregulation. Its role was confirmed via knockdown, which abolished DHC's protective effects [1].
- **In Vivo Model:** *ApoE*^{-/-} mice underwent carotid artery injury via ligation and cuff placement [1].
- **Dosing:** Mice received daily intraperitoneal injections of DHC (5 mg/kg) or vehicle control [1].
- **Outcome Measures:** Plaque area (histopathology), macrophage infiltration, and contractile marker expression were analyzed [1].

Other Notable Regulators

- **COMP-Prohibitin 2 Interaction:** Studies used COMP-deficient mice. VSMCs were isolated from these mice, and mitochondrial function was analyzed using an Agilent Seahorse XF Analyzer to measure oxidative phosphorylation (OXPHOS). Mitochondrial transplantation was used to confirm COMP's functional role within mitochondria [3].
- **KLF4:** Evidence comes from lineage-tracing and genetic knockout mouse models of atherosclerosis. In vitro, KLF4 expression is induced in VSMCs by PDGF-BB stimulation, and its knockdown prevents the downregulation of contractile markers [4].

Visualizing Key Signaling Pathways

The following diagram synthesizes the core mechanisms by which DHC and other key regulators influence VSMC phenotypic switching, helping to illustrate both the common pathways and unique targets.



[Click to download full resolution via product page](#)

This diagram illustrates the complex regulatory network where DHC, COMP, and miR-145 work through distinct primary targets to promote the contractile phenotype, often converging on the suppression of key dedifferentiation drivers like KLF4.

Conclusion for Research and Development

In summary, DHC stands out for its natural product origin and its unique mechanism of action via **Spta1**, a target not commonly associated with VSMC phenotype regulation [1]. While other regulators like KLF4 are

well-established master switches and miR-145 shows therapeutic potential, DHC's ability to concurrently increase contractile markers, suppress proliferation and migration, and reduce atherosclerosis in vivo presents a compelling multi-faceted profile [1]. Its primary limitation, common to early-stage candidates, is the need for further investigation in more complex disease models and ultimately in clinical trials.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Dehydrocorydaline maintains the vascular smooth muscle ... [nature.com]
2. Dehydrocorydaline maintains the vascular smooth muscle ... [pubmed.ncbi.nlm.nih.gov]
3. COMP-prohibitin 2 interaction maintains mitochondrial ... [nature.com]
4. Targeting smooth muscle cell phenotypic switching in vascular ... [pmc.ncbi.nlm.nih.gov]
5. Vascular Smooth Muscle Cells Phenotypic Switching in ... [mdpi.com]

To cite this document: Smolecule. [Dehydrocorydaline phenotypic switching VSMC comparison other regulators]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b601093#dehydrocorydaline-phenotypic-switching-vsmc-comparison-other-regulators>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com